Cas no 216143-97-4 (Methanone,(2-fluorophenyl)[4-(2-phenoxyethoxy)phenyl]-)

• Product Name: Methanone,(2-fluorophenyl)[4-(2-phenoxyethoxy)phenyl]-
• CAS No: 216143-97-4
• MF: C₂₁H₁₇FO₃
• MW: 336.356289625168
• CID: 243249
• PubChem ID: 4218705
• Update Time: 2025-04-19

Methanone,(2-fluorophenyl)[4-(2-phenoxyethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-fluorophenyl)[4-(2-phenoxyethoxy)phenyl]-
• (2-fluorophenyl)-[4-(2-phenoxyethoxy)phenyl]methanone
• 2-FLUORO-4'-(2-PHENOXYETHOXY)BENZOPHENONE
• 2-fluorophenyl 4-(2-phenoxyethoxy)phenyl ketone
• AC1N6OJU
• AG-E-58356
• CTK4E7303
• KB-170444
• FT-0612320
• AKOS024371047
• (2-Fluorophenyl)(4-(2-phenoxyethoxy)phenyl)methanone
• A815520
• (2-fluorophenyl)[4-(2-phenoxyethoxy)phenyl]methanone
• DTXSID50400950
• 216143-97-4

• Inchi： 1S/C21H17FO3/c22-20-9-5-4-8-19(20)21(23)16-10-12-18(13-11-16)25-15-14-24-17-6-2-1-3-7-17/h1-13H,14-15H2
• InChI Key： UEHZRQNLWKFXLP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=CC(=CC=1)OCCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 336.11600
• Monoisotopic Mass: 336.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.51450

Methanone,(2-fluorophenyl)[4-(2-phenoxyethoxy)phenyl]- Security Information

• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38